Cas no 1805105-91-2 (4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1805105-91-2
• MF: C₇H₄F₂IN₃
• MW: 295.028039932251
• CID: 4800002
• Update Time: 2025-07-25

4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4F2IN3/c8-6(9)5-4(12)1-3(2-11)13-7(5)10/h1,6H,(H2,12,13)
• InChI Key： OOUAZLPRAFBJOF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(C#N)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805105-91-2)

4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805105-91-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, cyano group, difluoromethyl group, and iodine atom, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through halogen bonding and hydrogen bonding interactions.

In recent years, the demand for fluorinated pyridine derivatives like 4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine has surged due to their enhanced metabolic stability and bioavailability. This compound is often explored in the context of kinase inhibitors and antiviral agents, aligning with the growing focus on precision medicine and targeted therapies. Its iodopyridine moiety also makes it valuable for cross-coupling reactions, a hot topic in synthetic organic chemistry.

From an industrial perspective, CAS No. 1805105-91-2 is frequently discussed in forums and publications related to high-value chemical intermediates. Its synthesis typically involves multi-step protocols, including halogenation and cyanation reactions, which are optimized for yield and purity. Environmental and regulatory concerns have also driven interest in green chemistry approaches for producing such compounds, with researchers exploring catalytic methods to reduce waste.

The compound’s structure-activity relationship (SAR) is another area of intense study. By modifying its difluoromethyl or cyano groups, scientists can fine-tune its electronic properties, impacting its binding affinity to biological targets. This adaptability makes it a favorite in medicinal chemistry projects, especially those targeting neglected diseases or emerging pathogens.

In summary, 4-Amino-6-cyano-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805105-91-2) represents a critical building block in modern chemical research. Its relevance to drug development, agrochemical innovation, and material science ensures its continued prominence in both academic and industrial settings. As synthetic methodologies advance, this compound is poised to play an even greater role in addressing global health and sustainability challenges.